Cas no 31197-33-8 (4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)-)

• Product Name: 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)-
• CAS No: 31197-33-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 4826946
• Update Time: 2025-04-23

4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(Dihydroxymethyl)isonicotinaldehyde
• 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)-

• Inchi： 1S/C7H7NO3/c9-4-5-1-2-8-6(3-5)7(10)11/h1-4,7,10-11H
• InChI Key： ZOMLRNILWKWCPR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: -1.1
• Topological Polar Surface Area: 70.4

Additional information on 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)-

Exploring the Versatile Applications and Properties of 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- (CAS No. 31197-33-8)

In the realm of organic chemistry, 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- (CAS No. 31197-33-8) stands out as a multifunctional compound with significant applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core and dihydroxymethyl functionality, has garnered attention for its role as a key intermediate in synthesizing complex molecules. Researchers and industries alike are increasingly interested in its potential, especially in the context of green chemistry and sustainable synthesis.

The chemical structure of 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- features a pyridine ring substituted with a formyl group at the 4-position and a dihydroxymethyl group at the 2-position. This arrangement imparts both electrophilic and nucleophilic properties, making it a versatile building block in organic synthesis. Its CAS number 31197-33-8 is often searched in databases for detailed spectroscopic data, solubility characteristics, and safety profiles, reflecting its importance in laboratory and industrial settings.

One of the most compelling aspects of 2-(dihydroxymethyl)-4-pyridinecarboxaldehyde is its application in pharmaceutical research. The compound serves as a precursor in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and infectious diseases. With the growing demand for novel therapeutics, especially in the wake of global health challenges, this compound has become a focal point for medicinal chemists exploring structure-activity relationships (SAR) and drug design strategies.

Beyond pharmaceuticals, 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- finds utility in agrochemical formulations. Its derivatives are investigated for their pesticidal and herbicidal activities, aligning with the agricultural sector's need for environmentally friendly solutions. As sustainable farming practices gain traction, the demand for green agrochemical intermediates like this compound is expected to rise, further driving research and development efforts.

Material science is another domain where CAS 31197-33-8 demonstrates promise. The compound's ability to form coordination complexes with metals makes it valuable in designing catalysts and functional materials. For instance, its incorporation into metal-organic frameworks (MOFs) could enhance properties like porosity and selectivity, which are critical for applications in gas storage, separation technologies, and sensors.

From a synthetic perspective, 2-(dihydroxymethyl)-4-pyridinecarboxaldehyde is often employed in multicomponent reactions (MCRs), which are celebrated for their atom economy and efficiency. These reactions are pivotal in green chemistry, a field that emphasizes minimizing waste and reducing hazardous byproducts. As industries strive to adopt eco-friendly practices, the role of such intermediates in sustainable chemical processes cannot be overstated.

The commercial availability of 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- (CAS No. 31197-33-8) is another area of interest. Suppliers and manufacturers frequently list this compound under various synonyms, including 2-(hydroxymethyl)-4-formylpyridine-3-ol, catering to diverse research needs. Quality control, purity standards, and scalable synthesis methods are frequently discussed topics among procurement specialists and synthetic chemists.

In conclusion, 4-Pyridinecarboxaldehyde, 2-(dihydroxymethyl)- is a compound of immense scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting its adaptability and utility. As research continues to uncover new possibilities, this compound is poised to remain a cornerstone in the development of innovative solutions for global challenges. For those exploring its potential, understanding its chemical properties, synthetic routes, and market trends is essential to leveraging its full capabilities.